N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(2-methoxy-4-methylphenoxy)propanamide

• IUPAC Name: N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(2-methoxy-4-methylphenoxy)propanamide
• InChI: InChI=1S/C19H23N3O3/c1-12-4-7-17(18(8-12)24-3)25-13(2)19(23)20-10-15-9-16(14-5-6-14)22-11-21-15/h4,7-9,11,13-14H,5-6,10H2,1-3H3,(H,20,23)
• InChI Key: ZXKKLQUBOKBLGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC(C)C(=O)NCC2=CC(=NC=N2)C3CC3)OC
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(2-methoxy-4-methylphenoxy)propanamide is a chemical compound that has garnered significant attention in the scientific research community due to its potential therapeutic applications. In

Scientific Research Applications

Antiviral and Antiretroviral Activity

Compounds with structural similarities to N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(2-methoxy-4-methylphenoxy)propanamide have been evaluated for their antiviral and antiretroviral activities. For example, derivatives of 2,4-diaminopyrimidines have shown marked inhibition of retrovirus replication in cell culture, indicating potential applications in the development of treatments for viral infections (Hocková et al., 2003).

Antibacterial and Antifungal Properties

Research on compounds with a similar structure has identified potential antibacterial and antifungal activities. For instance, methyl 2-[propanamide-2'-methoxycarbonyl] benzoate and related compounds were isolated and demonstrated activity against Escherichia coli and Shigella boydii, as well as antifungal activity against various fungi (Atta-ur-rahman et al., 1997).

Synthetic Applications

The compound and its derivatives are also of interest in synthetic chemistry for the development of new materials and molecules with specific functions. For instance, the synthesis and characterization of new types of 2-(6-methoxy-2-naphthyl)propionamide derivatives as potential antibacterial and antifungal agents highlight the compound's role in the creation of new therapeutic agents with significant antimicrobial activities (Helal et al., 2013).

Pharmaceutical Development

Further, compounds bearing resemblance have been explored for their pharmacological characteristics, including their potential as selective endothelin ET(A) receptor antagonists, which can be beneficial for treating conditions like osteoporosis and various cardiovascular diseases (Yuyama et al., 2003).

Analytical and Biological Studies

Analytical profiles and biological matrices determination studies also involve similar compounds, providing foundational knowledge for forensic and pharmacological research. This includes developing methods for identifying and quantifying these compounds in biological samples, which is crucial for drug development and toxicology studies (De Paoli et al., 2013).